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Compound of Interest

Compound Name: NSC666715

Cat. No.: B1680242 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for NSC666715 (CAS No. 170747-33-8) is not

publicly available. The following guidance is based on general best practices for handling

potent, novel small molecule inhibitors in a research laboratory setting. A thorough risk

assessment should be conducted by the user before handling this compound.

NSC666715 is a small molecule inhibitor of the strand-displacement activity of DNA

polymerase β, investigated for its potential to potentiate the effects of chemotherapy agents like

Temozolomide in colorectal cancer cells. As a potent, biologically active compound, it requires

careful handling to minimize exposure and ensure laboratory safety.

Quantitative Data Summary
Since a specific SDS is unavailable, the following table summarizes general parameters and

recommended practices.
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Parameter Value/Recommendation

Physical State
Solid powder (Assumed based on typical small

molecule inhibitors).

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Recommended

storage temperature is often at or below room

temperature, but specific product instructions

should be followed if available.

Occupational Exposure Limits

Not established. Handle as a potent compound

with unknown toxicity. Engineering controls

(e.g., chemical fume hood) should be used to

minimize exposure.

Toxicity Data
Not available. Assume the compound is toxic

and handle with appropriate precautions.

Personal Protective Equipment (PPE)
A risk assessment is crucial for selecting the appropriate PPE.[1] For routine handling of

NSC666715 in a laboratory setting, the following minimum PPE is recommended:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Consider double-

gloving for added protection. Gloves must be inspected before use and changed immediately

if contaminated.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For

splash hazards, chemical safety goggles or a full-face shield should be used.

Skin and Body Protection: A lab coat is mandatory and should be fully buttoned with cuffs

tucked into gloves.[2] For tasks with a higher risk of splashes, a chemical-resistant apron

should be worn. Long pants and closed-toe shoes are required in the laboratory at all times.

[2]

Respiratory Protection: For handling powders outside of a certified chemical fume hood or

for situations with potential for aerosol generation, a respirator may be necessary. A risk
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assessment should determine the appropriate type of respiratory protection.

Experimental Protocols
Handling and Use:

Preparation: All work with NSC666715, especially the handling of the solid compound,

should be conducted in a certified chemical fume hood to prevent inhalation of dust.

Weighing: Weigh the compound in a fume hood, preferably on a disposable weigh paper or

in a tared container.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

generating dust.

Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were

worn. Do not eat, drink, or smoke in the laboratory.

Storage:

Container: Keep the container tightly closed when not in use.

Location: Store in a designated, well-ventilated, and secure area away from incompatible

materials.

Disposal:

Waste Characterization: All waste containing NSC666715 should be treated as hazardous

chemical waste.

Containerization: Collect waste in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal program, following all local, state, and federal regulations. Do not dispose of down

the drain.[3]

Visualizations
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Caption: Workflow for responding to a chemical spill of NSC666715.

Caption: Standard operating procedure for laboratory use of NSC666715.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1680242?utm_src=pdf-body
https://www.benchchem.com/product/b1680242?utm_src=pdf-body
https://www.benchchem.com/product/b1680242?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/15643m.pdf
https://patents.google.com/patent/US20250002991A1/en
https://patents.google.com/patent/US20250002991A1/en
https://www.targetmol.com/attachment/sds/49FE3FA2-DF13-4BAC-9224-9C7B18F3190C/T61335
https://www.benchchem.com/product/b1680242#personal-protective-equipment-for-handling-nsc666715
https://www.benchchem.com/product/b1680242#personal-protective-equipment-for-handling-nsc666715
https://www.benchchem.com/product/b1680242#personal-protective-equipment-for-handling-nsc666715
https://www.benchchem.com/product/b1680242#personal-protective-equipment-for-handling-nsc666715
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680242?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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